Cas no 452297-17-5 (2-cyano-3-(5-methylthiophen-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(5-methylthiophen-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide
• CAS No: 452297-17-5
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5454274
• PubChem ID: 2097122
• Update Time: 2023-11-27

2-cyano-3-(5-methylthiophen-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(5-methylthiophen-2-yl)-N-(prop-2-en-1-yl)prop-2-enamide
• 452297-17-5
• Z2737463499
• EN300-26578955
• 2-Cyano-3-(5-methyl-2-thienyl)-N-2-propen-1-yl-2-propenamide

• Inchi： 1S/C12H12N2OS/c1-3-6-14-12(15)10(8-13)7-11-5-4-9(2)16-11/h3-5,7H,1,6H2,2H3,(H,14,15)
• InChI Key： JGPHPIPMAVDINS-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)C(C#N)=CC1SC(C)=CC=1

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.0±45.0 °C(Predicted)
• pka: 11.26±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes